Ethyl oxirane-2-carboxylate
Overview
Description
Ethyl oxirane-2-carboxylate is a chemical compound with the molecular formula C5H8O3 . It is stored in an inert atmosphere at temperatures between 2-8°C . The compound is in liquid form .
Synthesis Analysis
The synthesis of Ethyl oxirane-2-carboxylate involves the ring-opening reaction of oxirane by carboxylic acid initiated by a tertiary amine . This reaction is a series of parallel consecutive stages: (1) quaternization of tertiary amine by activated oxirane; (2) carboxylate anion participation in ring-opening of both nonactivated and activated oxirane .
Molecular Structure Analysis
The molecular structure of Ethyl oxirane-2-carboxylate is characterized by the presence of an oxirane ring . The InChI code for this compound is 1S/C5H8O3/c1-2-7-5(6)4-3-8-4/h4H,2-3H2,1H3/t4-/m1/s1 .
Chemical Reactions Analysis
The chemical reactions involving Ethyl oxirane-2-carboxylate are characterized by the ring-opening of the oxirane group . This reaction is catalyzed by a tertiary amine and results in the formation of β-hydroxypropyl ester .
Physical And Chemical Properties Analysis
Ethyl oxirane-2-carboxylate is a liquid compound stored in an inert atmosphere at temperatures between 2-8°C . It has a molecular weight of 116.12 .
Scientific Research Applications
Synthesis of β-Hydroxypropyl Esters
Ethyl oxirane-2-carboxylate is used in the synthesis of β-hydroxypropyl esters through ring-opening reactions with carboxylic acids. This process is catalyzed by tertiary amines and is a key step in producing various pharmaceutical and natural products. The reaction mechanism involves quaternization of the tertiary amine by activated oxirane and subsequent ring-opening by carboxylate anion .
Kinetic and Mechanism Studies
The compound serves as a model substrate in experimental and theoretical studies to understand the kinetics and mechanisms of amine-catalyzed ring-opening reactions. These studies provide insights into reaction orders, rate constants, and activation energies, which are crucial for designing efficient synthetic processes .
Material Science Applications
In material science, Ethyl oxirane-2-carboxylate is utilized in the creation of oxirane resins and composite materials. Its reactivity allows for the development of functionalized molecules with multiple reaction centers, which are essential in advanced material synthesis .
Chemical Synthesis
The versatility of Ethyl oxirane-2-carboxylate in chemical synthesis is evident in its use for creating complex molecules. It acts as a starting material for various ring-opening and ring-expansion reactions, leading to the formation of heterocycles that are prevalent in numerous natural products .
Chromatography
In analytical chemistry, particularly chromatography, Ethyl oxirane-2-carboxylate derivatives are used as standards or reagents. Their well-defined properties help in the separation and analysis of complex mixtures .
Medicinal Chemistry
Ethyl oxirane-2-carboxylate is instrumental in medicinal chemistry for the synthesis of new oxetane derivatives. These derivatives have shown promise in drug development due to their unique structural properties and potential biological activity .
Mechanism of Action
- Its role is to participate in a ring-opening reaction with the oxirane (epoxide) moiety (S) to form a β-hydroxypropyl ester (Scheme 1) .
- Tertiary amines (B) often act as catalysts, facilitating the reaction by decreasing the curing temperature and influencing regioselectivity .
Target of Action
Mode of Action
Biochemical Pathways
Safety and Hazards
The safety information for Ethyl oxirane-2-carboxylate indicates that it is a hazardous compound. It has been assigned the GHS07 and GHS02 pictograms, and its hazard statements include H225, H315, and H319 . Precautionary measures include avoiding breathing vapours, mist, or gas, and removing all sources of ignition .
Future Directions
The future directions for the study of Ethyl oxirane-2-carboxylate could involve further exploration of its synthesis and reaction mechanisms . Additionally, the development of new crosslinking mechanisms, such as the non-isocyanate polyurethane (NIPU) technologies, could represent a new technology for the coatings industry .
properties
IUPAC Name |
ethyl oxirane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O3/c1-2-7-5(6)4-3-8-4/h4H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSGWSXRILNPXKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401317010 |
Source
|
| Record name | Ethyl glycidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401317010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl oxirane-2-carboxylate | |
CAS RN |
4660-80-4 |
Source
|
| Record name | Ethyl glycidate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4660-80-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Glycidic acid ethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004660804 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl glycidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401317010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl oxirane-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.822 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4'-Carbamoyl-[1,1'-biphenyl]-4-yl ([1,1'-biphenyl]-3-ylmethyl)(methyl)carbamate](/img/structure/B1194554.png)
